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Compound of Interest

Compound Name: N-Phenylpropanamide-d5
Cat. No.: B12414377
Get Quote

Executive Summary & Core Identity

Propionanilide-d5 (N-Phenylpropanamide-d5) is a stable isotope-labeled derivative of
propionanilide, primarily utilized as an Internal Standard (1S) in the quantitative analysis of
fentanyl, its analogues, and synthesis precursors via Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).[1]

As a deuterated analog, it retains the physicochemical properties of the target analyte
(retention time, extraction efficiency) while providing a distinct mass shift (+5 Da) for mass
spectrometric differentiation. It is critical for forensic toxicology and impurity profiling in drug
development.
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Chemical Attribute Technical Detail
IUPAC Name N-Phenyl(propan-2,2,3,3,3-d5)amide
Common Name Propionanilide-d5

620-71-3 (Unlabeled); Specific d5 CAS often
cited as NA or research chemical ID

CAS Number

Molecular Formula

Molecular Weight 154.22 g/mol
Exact Mass 154.1154 Da
Appearance Off-white solid or crystalline powder

Soluble in Methanol (MeOH), Acetonitrile (ACN),

Solubility
Ethyl Acetate

Chemical Structure & Isotopic Configuration

The term "Propionanilide-d5" can theoretically refer to two isotopologues depending on the
position of the deuterium label. However, in the context of commercial standards for metabolic
and precursor analysis, the Ethyl-d5 configuration (deuterium on the propionyl chain) is the
definitive structure referenced in high-purity catalogs.

Structural Diagram (Graphviz)

The following diagram illustrates the Ethyl-d5 structure, highlighting the deuterated ethyl group
(

) attached to the carbonyl carbon.
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Structural Key

Mass Shift (+5 Da) localized
on the Propionyl chain.

Phenyl Ring Amide Bond c=0 Deuterated Chain Ethyl-d5 Group
(C6H5) - (CD2-CD3)

Click to download full resolution via product page

Caption: Structural topology of Propionanilide-d5 (Ethyl-d5 isomer), showing the localization of
the isotopic label on the aliphatic chain.

SMILES Notation
¢ Isomeric SMILES:[2H]C([2H])([2H])C([2H])([2H])C(=O)Nclcccccl

e Canonical SMILES (Unlabeled):CCC(=0O)Nclcccccl

Technical Note on Isomers

Researchers must verify the Certificate of Analysis (CoA) for their specific lot. While the Ethyl-
d5 isomer (derived from Propionic acid-d5) is common, a Phenyl-d5 isomer (

) exists. Differentiating them requires monitoring specific MS fragments (see Section 4).

Physicochemical Properties & Molecular Weight
Calculation

The molecular weight is calculated based on the atomic weights of Deuterium (

Da) versus Protium (
Da).

Mass Calculation Table
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Atomic Mass

Element Isotope Count Subtotal (Da)
(Da)

Carbon 9 12.0000 108.0000

Nitrogen 1 14.0031 14.0031

Oxygen 1 15.9949 15.9949

Hydrogen 6 1.0078 6.0468

Deuterium 5 2.0141 10.0705

Total 154.1153

e Monoisotopic Mass: 154.1153 Da
o Average Molecular Weight: 154.22 g/mol [2]

Analytical Protocol: LC-MS/MS Methodology

Propionanilide-d5 is used as an Internal Standard to normalize matrix effects and recovery
variances in the analysis of fentanyl precursors.

Standard Preparation

e Stock Solution: Dissolve 1 mg of Propionanilide-d5 in 1 mL of LC-MS grade Methanol to
generate a 1 mg/mL (1000 pg/mL) master stock. Store at -20°C.

e Working Solution: Dilute the stock to 100 ng/mL or 10 ng/mL in the initial mobile phase (e.g.,
95% Water / 5% ACN + 0.1% Formic Acid) immediately prior to use.

MRM Transitions (Differentiation)

The choice of MRM transition confirms the structural isomer (Ethyl-d5 vs. Phenyl-d5).
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Phenyl-d5 Isomer

Parameter Ethyl-d5 Isomer (Standard)
(Alternate)

Precursor lon (Q1) 154.2 154.2

120.1 (Loss of 125.1 (Loss of
Primary Product lon (Q3)

) )

93.1 (Aniline ion, 98.1 (Aniline-d5 ion,
Secondary Product lon

) )

The amide bond cleavage The amide bond cleavage
Mechanism loses the deuterated propionyl loses the unlabeled propionyl

group. group.

Critical Insight: If your method monitors the transition 154.2

120.1, you are using the Ethyl-d5 isomer. This transition corresponds to the loss of the
deuterated chain (Mass 34) from the parent, leaving the unlabeled phenyl isocyanate/amine
fragment.

Chromatographic Conditions[5][6][7][8]

e Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 um).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes.

Retention Time: ~3.5 - 4.0 min (Matches unlabeled Propionanilide).

Synthesis & Stability Context
Synthesis Pathway

Propionanilide-d5 is typically synthesized via the Schotten-Baumann reaction:
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e Reactants: Aniline (

) + Propionyl-d5 Chloride (

).
» Conditions: Basic conditions (NaOH or Pyridine) to neutralize the HCI byproduct.
 Purification: Recrystallization from ethanol/water.

Stability[4][9][10]

o Storage: Store neat material at 2-8°C (short term) or -20°C (long term).

e Solution Stability: Stable in Methanol for >6 months at -20°C. Avoid repeated freeze-thaw
cycles which may induce degradation or concentration changes due to solvent evaporation.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Pharma Impurity Supplier & Custom Synthesis in India | CRO Splendid Lab Pvt. Ltd.
[splendidlab.com]

o 2. pharmaffiliates.com [pharmaffiliates.com]
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e To cite this document: BenchChem. [Technical Guide: Propionanilide-d5 Chemical Structure
and Molecular Weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12414377/docs#technical-guide-propionanilide-d5-
chemical-structure-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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